pregnenolone 16-acetonitrile
pregnenolone 16-acetonitrile
Brand Name:
Vulcanchem
CAS No.:
102812-95-3
VCID:
VC0034372
InChI:
InChI=1S/C23H33NO2/c1-14(25)21-15(8-11-24)12-20-18-5-4-16-13-17(26)6-9-22(16,2)19(18)7-10-23(20,21)3/h4,15,17-21,26H,5-10,12-13H2,1-3H3/t15-,17+,18-,19+,20+,21+,22+,23+/m1/s1
SMILES:
CC(=O)C1C(CC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)CC#N
Molecular Formula:
C23H33NO2
Molecular Weight:
355.5 g/mol
pregnenolone 16-acetonitrile
CAS No.: 102812-95-3
Main Products
VCID: VC0034372
Molecular Formula: C23H33NO2
Molecular Weight: 355.5 g/mol
| CAS No. | 102812-95-3 |
|---|---|
| Product Name | pregnenolone 16-acetonitrile |
| Molecular Formula | C23H33NO2 |
| Molecular Weight | 355.5 g/mol |
| IUPAC Name | 2-[(3S,8S,9S,10R,13S,14S,16S,17S)-17-acetyl-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-16-yl]acetonitrile |
| Standard InChI | InChI=1S/C23H33NO2/c1-14(25)21-15(8-11-24)12-20-18-5-4-16-13-17(26)6-9-22(16,2)19(18)7-10-23(20,21)3/h4,15,17-21,26H,5-10,12-13H2,1-3H3/t15-,17+,18-,19+,20+,21+,22+,23+/m1/s1 |
| Standard InChIKey | GMWISVUOUTUEHN-WISGCMSASA-N |
| Isomeric SMILES | CC(=O)[C@H]1[C@@H](C[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C)CC#N |
| SMILES | CC(=O)C1C(CC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)CC#N |
| Canonical SMILES | CC(=O)C1C(CC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)CC#N |
| Synonyms | PGAAN pregnenolone 16 alpha-acetonitrile pregnenolone 16-acetonitrile |
| PubChem Compound | 128172 |
| Last Modified | Nov 11 2021 |
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